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Compound of Interest

Compound Name: Phenylboronic acid-13C6

Cat. No.: B13841126 Get Quote

This guide provides immediate, essential safety and logistical information for handling

Phenylboronic acid-13C6. The following procedures are based on established safety

protocols for phenylboronic acid and are intended for use by trained research, scientific, and

drug development professionals. While the isotopic labeling with Carbon-13 does not

significantly alter the chemical's reactivity or hazards, all handling should be performed with the

assumption that it carries the same risks as the unlabeled compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Phenylboronic acid is classified as harmful if swallowed and can cause skin and eye irritation.

[1] It is also hygroscopic, meaning it readily absorbs moisture from the air.[2][3] Adherence to

proper PPE protocols is mandatory to ensure personal safety.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

EN 166 (EU) or NIOSH (US)[1]

[2][4]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

[5] A complete lab coat or

chemical-resistant suit is

required.[1][4]

EN 374 (EU)[5][6]

Respiratory Protection

For nuisance exposures or

dust formation, use a P95 (US)

or P1 (EU) particle respirator.

For higher-level protection or in

the case of exceeding

exposure limits, an OV/AG/P99

(US) or ABEK-P2 (EU)

respirator is recommended.[1]

[4]

NIOSH (US) or EN 143/149

(EU)[6]

Note: Always inspect gloves for integrity before use and dispose of them properly after handling

the chemical.[4] Wash hands thoroughly after handling.[1][4]

Handling and Storage Protocols
Safe handling and storage are critical to maintaining the integrity of Phenylboronic acid-13C6
and ensuring a safe laboratory environment.

Table 2: Handling and Storage Guidelines
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Aspect Procedure

Handling

Work in a well-ventilated area, preferably inside

a chemical fume hood.[6][7] Avoid the formation

and inhalation of dust and aerosols.[1][4][6] Do

not eat, drink, or smoke in the handling area.[1]

[2]

Storage

Store in a cool, dry, and well-ventilated place.[1]

[2][4][6] Keep the container tightly closed to

prevent moisture absorption, as the compound

is hygroscopic.[1][2][4]

Incompatible Materials
Avoid contact with strong oxidizing agents,

strong acids, and strong bases.[2]

Experimental Workflow
The following diagram outlines the standard operational workflow for handling Phenylboronic
acid-13C6 from receipt to disposal.
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Operational Workflow for Phenylboronic Acid-13C6
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Spill and Disposal Plan
A clear and concise plan for managing spills and waste is crucial for maintaining laboratory

safety and environmental compliance.

Table 3: Spill and Disposal Procedures

Procedure Type Action

Spill Cleanup

In case of a spill, evacuate the area and ensure

adequate ventilation.[1] Wear appropriate PPE,

including respiratory protection.[1][4] Carefully

sweep up the solid material, avoiding dust

generation, and place it in a suitable, closed

container for disposal.[1][2][4]

Waste Disposal

Dispose of Phenylboronic acid-13C6 and any

contaminated materials as hazardous waste.[3]

This should be done through a licensed disposal

company.[4] Do not allow the product to enter

drains.[1][4] Contaminated packaging should be

handled in the same manner as the substance

itself.[3]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Procedures
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Exposure Route First Aid Action

In case of eye contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[2]

[8] Seek medical attention.[2][8]

In case of skin contact

Wash off immediately with soap and plenty of

water for at least 15 minutes.[2][4] If skin

irritation persists, consult a physician.[2]

If inhaled

Move the person to fresh air. If breathing is

difficult, give oxygen.[8] If not breathing, give

artificial respiration.[2][4] Seek medical

attention.[2][4][8]

If swallowed

Rinse mouth with water.[2][4] Do NOT induce

vomiting.[8] Call a physician or poison control

center immediately.[2]

This document is intended to provide essential guidance. Always refer to the full Safety Data

Sheet (SDS) for complete information and perform a thorough risk assessment before

beginning any work with Phenylboronic acid-13C6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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